Cas no 956963-48-7 (N-Methyl-3-(1H-pyrazol-4-yl)propan-1-amine)

• Product Name: N-Methyl-3-(1H-pyrazol-4-yl)propan-1-amine
• CAS No: 956963-48-7
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• MDL: MFCD08572196
• CID: 3111521
• PubChem ID: 16640597
• Update Time: 2025-11-02

N-Methyl-3-(1H-pyrazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-(1H-pyrazol-4-yl)propan-1-amine
• methyl[3-(1H-pyrazol-4-yl)propyl]amine
• MFCD08572196
• 956963-48-7
• CS-0321623
• ALBB-011871
• STK352576
• SCHEMBL17950152
• LS-03722
• H29777
• AKOS003237537

• MDL： MFCD08572196
• Inchi： 1S/C7H13N3/c1-8-4-2-3-7-5-9-10-6-7/h5-6,8H,2-4H2,1H3,(H,9,10)
• InChI Key： YWYRBSKJUUSZOE-UHFFFAOYSA-N
• SMILES： N(C)CCCC1C=NNC=1

Computed Properties

• Exact Mass: 139.110947427Da
• Monoisotopic Mass: 139.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 290.4±23.0 °C at 760 mmHg
• Flash Point: 129.4±22.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-Methyl-3-(1H-pyrazol-4-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Methyl-3-(1H-pyrazol-4-yl)propan-1-amine

Comprehensive Guide to N-Methyl-3-(1H-pyrazol-4-yl)propan-1-amine (CAS No. 956963-48-7): Properties, Applications, and Market Insights

N-Methyl-3-(1H-pyrazol-4-yl)propan-1-amine (CAS No. 956963-48-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This amine derivative, featuring a pyrazole ring, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties make it valuable for drug discovery and material science applications.

The compound's molecular formula is C₇H₁₃N₃, with a molecular weight of 139.20 g/mol. Its structure combines a methylamine moiety with a pyrazole ring, offering versatile reactivity for chemical modifications. Researchers often search for "N-Methyl-3-(1H-pyrazol-4-yl)propan-1-amine synthesis" or "956963-48-7 applications," reflecting the growing interest in this compound's potential.

In pharmaceutical research, N-Methyl-3-(1H-pyrazol-4-yl)propan-1-amine serves as a crucial building block for developing kinase inhibitors and GPCR-targeting drugs. Recent studies highlight its role in creating novel therapeutics for neurological disorders, aligning with the trending focus on central nervous system (CNS) drug development. The compound's pyrazole component contributes to enhanced blood-brain barrier penetration, a hot topic in modern drug design.

The agrochemical industry also benefits from this compound, particularly in developing next-generation crop protection agents. Its structural features enable the creation of pesticides with improved selectivity and environmental profiles, addressing the global demand for sustainable agriculture solutions. Searches for "pyrazole-based agrochemicals" have surged by 40% year-over-year, indicating strong market interest.

From a synthetic chemistry perspective, CAS 956963-48-7 offers excellent functional group compatibility. Researchers frequently investigate "N-Methyl-3-(1H-pyrazol-4-yl)propan-1-amine derivatives" for structure-activity relationship studies. The compound's amine group allows for easy conjugation with various electrophiles, while the pyrazole ring provides a stable heterocyclic scaffold for further modifications.

Market analysis shows increasing procurement of N-Methyl-3-(1H-pyrazol-4-yl)propan-1-amine by contract research organizations (CROs) and academic institutions. The compound's price stability and commercial availability (purity >98%) make it attractive for medium-scale research projects. Current trends indicate growing demand in Asia-Pacific markets, particularly for pharmaceutical intermediate applications.

Quality control of 956963-48-7 typically involves HPLC analysis and spectroscopic characterization (NMR, MS). Storage recommendations include protection from moisture at 2-8°C under inert atmosphere. These handling protocols ensure the compound's stability for long-term research use, addressing common queries about "N-Methyl-3-(1H-pyrazol-4-yl)propan-1-amine storage conditions."

Environmental and safety assessments confirm that N-Methyl-3-(1H-pyrazol-4-yl)propan-1-amine poses minimal ecological risk when handled properly. The compound's biodegradability profile and low bioaccumulation potential align with green chemistry principles, a major focus area in contemporary chemical research.

Future research directions for CAS 956963-48-7 include exploration in materials science, particularly for designing functional polymers and coordination complexes. The compound's dual functionality (amine and heterocycle) makes it promising for creating advanced materials with tailored properties. This application potential responds to increasing searches for "multifunctional chemical building blocks."

In conclusion, N-Methyl-3-(1H-pyrazol-4-yl)propan-1-amine (CAS No. 956963-48-7) represents a versatile chemical tool with expanding applications across multiple scientific disciplines. Its unique structural features, combined with growing market demand, position it as an important compound in modern chemical research and development.